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Compound of Interest

Compound Name: Propane-2-sulfonamide

Cat. No.: B152786 Get Quote

Foreword: The Significance of the Sulfonamide
Moiety in Modern Chemistry
The sulfonamide functional group is a cornerstone in the fields of medicinal chemistry and drug

development. Its presence in a vast array of therapeutic agents underscores its importance as

a privileged scaffold. Propane-2-sulfonamide, also known as isopropylsulfonamide, serves as

a fundamental building block in the synthesis of more complex molecules, leveraging its

specific steric and electronic properties to modulate biological activity and pharmacokinetic

profiles. This guide provides a comprehensive overview of the synthesis of propane-2-
sulfonamide, delving into the core chemical principles, detailed experimental protocols, and

the critical nuances that ensure a successful and reproducible outcome. It is intended for

researchers, scientists, and drug development professionals who require a deep and practical

understanding of this essential synthetic transformation.

Core Synthesis Strategy: The Sulfonylation of
Amines
The most prevalent and direct method for the synthesis of sulfonamides is the reaction of a

sulfonyl chloride with a primary or secondary amine.[1] In the case of propane-2-sulfonamide,

this involves the reaction of propane-2-sulfonyl chloride with an ammonia source. This reaction

is a classic example of nucleophilic acyl substitution at a sulfur center.[2]
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The Key Precursor: Propane-2-sulfonyl Chloride
The primary starting material for the synthesis of propane-2-sulfonamide is propane-2-

sulfonyl chloride (also known as isopropylsulfonyl chloride).[3][4] This reagent is a colorless to

pale yellow liquid with a pungent odor.[5] It is highly reactive, particularly towards nucleophiles,

and is sensitive to moisture, hydrolyzing to the corresponding sulfonic acid.[5] Therefore,

appropriate handling and storage under anhydrous conditions are crucial.

Table 1: Physical and Chemical Properties of Propane-2-sulfonyl Chloride

Property Value Reference(s)

Molecular Formula C₃H₇ClO₂S [4]

Molecular Weight 142.61 g/mol [4]

CAS Number 10147-37-2

Boiling Point 74-75 °C / 19 mmHg [3]

Density 1.27 g/mL at 25 °C [3]

Refractive Index n20/D 1.453 [3]

Reaction Mechanism: A Step-by-Step Elucidation
The formation of propane-2-sulfonamide from propane-2-sulfonyl chloride and ammonia

proceeds through a well-established nucleophilic substitution mechanism. Understanding this

mechanism is paramount for optimizing reaction conditions and troubleshooting potential

issues.

The reaction is initiated by the nucleophilic attack of the lone pair of electrons on the nitrogen

atom of ammonia on the electrophilic sulfur atom of the sulfonyl chloride. This leads to the

formation of a transient tetrahedral intermediate. The chloride ion, being a good leaving group,

is then expelled, and a proton is subsequently removed from the nitrogen atom, typically by

another molecule of ammonia or a base present in the reaction mixture, to yield the final

sulfonamide product and ammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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